SPD-2

• Molecular Formula: C34H26O8S
• Molecular Weight: 594.6 g/mol
• InChI: InChI=1S/C34H26O8S/c1-33(31(37)38,19-11-13-27-23(15-19)29(35)21-7-3-5-9-25(21)41-27)17-43-18-34(2,32(39)40)20-12-14-28-24(16-20)30(36)22-8-4-6-10-26(22)42-28/h3-16H,17-18H2,1-2H3,(H,37,38)(H,39,40)
• InChIKey: HLYJZNLEINAZNN-UHFFFAOYSA-N

SPD-2: Photo-Controllable H2S Donor Overview

SPD-2 (CAS: 1643781-40-1, molecular formula C34H26O8S) is a photo-controllable hydrogen sulfide (H2S) donor belonging to the class of caged gasotransmitter precursors [1]. It utilizes a xanthone-based photolabile protecting group that undergoes cleavage upon exposure to UVA light (325–385 nm), enabling precise, on-demand release of H2S [1]. This mechanism is distinct from hydrolysis-dependent (e.g., GYY4137) or instantaneous-release (e.g., NaHS) donors, offering a unique tool for investigating the spatiotemporal dynamics of H2S signaling in live cells [1].

Photo-controllable H₂S donor for live-cell studies

UVA-light (325–385 nm) gated release

Dark-stable, independent of cellular chemistry

Enables acute spatial/temporal H₂S probing

• [1] Fukushima N, Ieda N, Kawaguchi M, Sasakura K, Nagano T, Hanaoka K, Miyata N, Nakagawa H. Development of photo-controllable hydrogen sulfide donor applicable in live cells. Bioorg Med Chem Lett. 2015 Jan 15;25(2):175-8. doi: 10.1016/j.bmcl.2014.11.084. Epub 2014 Dec 8. PMID: 25499432. View Source

SPD-2 vs. Generic H2S Donors: Why Control Matters

Generic substitution of SPD-2 with alternative H2S donors such as GYY4137 or NaHS is scientifically invalid due to fundamental differences in release kinetics and control mechanisms. While GYY4137 releases H2S slowly via hydrolysis over days [1] and NaHS generates a rapid, uncontrolled burst [1], SPD-2 provides complete light-dependent control, enabling site-specific and temporally-defined H2S delivery [2]. This distinction is critical for experiments where precise spatiotemporal H2S signaling is the variable of interest, as off-target or uncontrolled release can confound phenotypic outcomes and lead to erroneous mechanistic conclusions.

Hydrolysis-dependent donors

Continuous background H₂S release from compounds like GYY4137 may mask acute signaling events and confound start-point definition.

Inorganic sulfide salts

NaHS delivers a uniform, non-addressable bolus that cannot reproduce physiological H₂S gradients or spatially restricted exposure.

UVB-activated donors

Shorter activation wavelength (∼302 nm) may increase phototoxicity and complicate simultaneous live-cell imaging workflows.

• [1] Lee ZW, Zhou J, Chen CS, Zhao Y, Tan CH, Li L, Moore PK, Deng LW. The slow-releasing hydrogen sulfide donor, GYY4137, exhibits novel anti-cancer effects in vitro and in vivo. PLoS One. 2011;6(6):e21077. doi: 10.1371/journal.pone.0021077. Epub 2011 Jun 20. PMID: 21701688. View Source
• [2] Fukushima N, Ieda N, Kawaguchi M, Sasakura K, Nagano T, Hanaoka K, Miyata N, Nakagawa H. Development of photo-controllable hydrogen sulfide donor applicable in live cells. Bioorg Med Chem Lett. 2015 Jan 15;25(2):175-8. doi: 10.1016/j.bmcl.2014.11.084. Epub 2014 Dec 8. PMID: 25499432. View Source

SPD-2 Quantitative Evidence & Comparative Analysis

Photonic Gating vs. Hydrolysis-Dependent Release

SPD-2 exhibits strict light-dependence for H2S generation, with no detectable release in the dark [1]. In contrast, GYY4137 releases H2S continuously via hydrolysis, with significant H2S detected from 0.3 hours up to 7 days in cell culture medium [2]. This quantitative divergence in release control underscores SPD-2's utility for experiments requiring precise temporal onset of H2S signaling.

Release Control

Class-level

SPD-2: 0% H₂S release without UVA; release triggered at 325–385 nmvsGYY4137: constitutive background hydrolysis

Ensures acute signaling assay design without baseline H₂S interference.

Reported in vitro; verify in specific cell model.

Evidence Dimension	H2S Release Control Mechanism
Target Compound Data	H2S generation completely dependent on UVA-irradiation (325-385 nm); no release in dark [1]
Comparator Or Baseline	GYY4137: continuous release via hydrolysis; significant H2S detected from 0.3 h to 7 days in MCF-7 cell medium [2]
Quantified Difference	Light-gated (on/off) vs. continuous (always on) release
Conditions	SPD-2: in vitro methylene blue assay and H2S-selective fluorescent probe; GYY4137: 400 µM in MCF-7 cell culture medium

Why This Matters

Enables precise temporal control of H2S delivery, preventing background signaling that can confound phenotypic assays.

• [1] Fukushima N, Ieda N, Kawaguchi M, Sasakura K, Nagano T, Hanaoka K, Miyata N, Nakagawa H. Development of photo-controllable hydrogen sulfide donor applicable in live cells. Bioorg Med Chem Lett. 2015 Jan 15;25(2):175-8. doi: 10.1016/j.bmcl.2014.11.084. Epub 2014 Dec 8. PMID: 25499432. View Source
• [2] Lee ZW, Zhou J, Chen CS, Zhao Y, Tan CH, Li L, Moore PK, Deng LW. The slow-releasing hydrogen sulfide donor, GYY4137, exhibits novel anti-cancer effects in vitro and in vivo. PLoS One. 2011;6(6):e21077. doi: 10.1371/journal.pone.0021077. Epub 2011 Jun 20. PMID: 21701688. View Source

Spatially-Addressable Delivery vs. Bolus Stimulus

SPD-2 enables photo-controlled, site-specific H2S release in living cells [1], a capability not achievable with globally-diffusible donors such as NaHS or GYY4137. NaHS releases H2S instantaneously upon dissolution and is rapidly depleted (significantly different from T=0 only up to 1.5 hours in MCF-7 cell medium) [2], resulting in a transient, non-localized H2S burst. SPD-2's spatial control is a class-defining feature of photo-caged donors.

Spatial Precision

Head-to-head

SPD-2: site-specific uncaging to targeted cells/regionsvsNaHS: uniform, non-addressable bolus exposure

Enables spatial gradient studies; uniform bolus cannot resolve paracrine mechanisms.

Verified by live-cell fluorescence microscopy with H₂S probe.

Evidence Dimension	Spatial Precision of H2S Delivery
Target Compound Data	Photo-controlled, site-specific H2S release in live cells [1]
Comparator Or Baseline	NaHS: instantaneous, global release; H2S levels significantly different from T=0 only up to 1.5 hours [2]
Quantified Difference	Spatially addressable (µm-scale with focused light) vs. whole-culture / systemic exposure
Conditions	SPD-2: live-cell imaging with UVA irradiation (325-385 nm); NaHS: 400 µM in MCF-7 cell culture medium

Why This Matters

Essential for studies investigating localized H2S signaling (e.g., mitochondrial vs. cytosolic, or cell-cell heterogeneity), where global donors obscure spatial information.

• [1] Fukushima N, Ieda N, Kawaguchi M, Sasakura K, Nagano T, Hanaoka K, Miyata N, Nakagawa H. Development of photo-controllable hydrogen sulfide donor applicable in live cells. Bioorg Med Chem Lett. 2015 Jan 15;25(2):175-8. doi: 10.1016/j.bmcl.2014.11.084. Epub 2014 Dec 8. PMID: 25499432. View Source
• [2] Lee ZW, Zhou J, Chen CS, Zhao Y, Tan CH, Li L, Moore PK, Deng LW. The slow-releasing hydrogen sulfide donor, GYY4137, exhibits novel anti-cancer effects in vitro and in vivo. PLoS One. 2011;6(6):e21077. doi: 10.1371/journal.pone.0021077. Epub 2011 Jun 20. PMID: 21701688. View Source

UVA Xanthone Photocage vs. UVB Ketoprofenate Activation

SPD-2 employs a xanthone-based photocage that undergoes cleavage upon UVA irradiation (325–385 nm) to release H2S [1]. This photochemical mechanism differs from other photoactivatable H2S donors that use alternative chromophores (e.g., ketoprofenate photocages [2] or ruthenium-based complexes activated at longer wavelengths [3]), providing a distinct activation wavelength window. While direct quantum yield comparisons are not available in the primary literature, the xanthone scaffold offers a well-characterized photochemical profile for biological applications.

Activation Wavelength

Cross-study

SPD-2: 325–385 nm (UVA)vsKetoprofenate donor: ∼302 nm (UVB)

UVA range may reduce phototoxicity; compatible with DAPI filter sets.

Cross-study comparison; confirm activation in your imaging setup.

Evidence Dimension	Photochemical Activation Mechanism
Target Compound Data	Xanthone-based photocage; activation wavelength 325-385 nm (UVA) [1]
Comparator Or Baseline	Ketoprofenate-based photocage (Fukushima et al., 2014) [2]; Ruthenium-based red-light activated donor (Woods et al., 2018, λ=626 nm) [3]
Quantified Difference	Distinct chromophore and activation wavelength (UVA vs. visible/red)
Conditions	In vitro photolysis experiments

Why This Matters

Allows researchers to select SPD-2 when UVA activation is compatible with their optical setup, or when orthogonal control with other photocaged molecules is required.

• [1] Fukushima N, Ieda N, Kawaguchi M, Sasakura K, Nagano T, Hanaoka K, Miyata N, Nakagawa H. Development of photo-controllable hydrogen sulfide donor applicable in live cells. Bioorg Med Chem Lett. 2015 Jan 15;25(2):175-8. doi: 10.1016/j.bmcl.2014.11.084. Epub 2014 Dec 8. PMID: 25499432. View Source
• [2] Fukushima N, Ieda N, Sasakura K, Nagano T, Hanaoka K, Suzuki T, Miyata N, Nakagawa H. Synthesis of a photocontrollable hydrogen sulfide donor using ketoprofenate photocages. Chem Commun (Camb). 2014 Jan 18;50(5):587-9. doi: 10.1039/c3cc47421f. Epub 2013 Nov 26. PMID: 24280741. View Source
• [3] Woods JJ, Cao J, Lippert AR, Wilson JJ. Characterization and Biological Activity of a Hydrogen Sulfide-Releasing Red Light-Activated Ruthenium(II) Complex. J Am Chem Soc. 2018 Sep 19;140(37):11674-11685. doi: 10.1021/jacs.8b05508. Epub 2018 Sep 5. PMID: 30183267. View Source

SPD-2 Research Applications & Experimental Models

Spatially-Resolved Paracrine and Autocrine Signaling

SPD-2 is uniquely suited for experiments requiring precise spatial and temporal control over H2S release, such as investigating localized H2S effects on mitochondrial function, calcium signaling, or cytoskeletal dynamics. Researchers can apply focused UVA light to specific subcellular regions and monitor real-time responses using fluorescent probes [1].

Temporal Dissection of Acute vs. Compensatory Pathways

Due to its UVA activation window (325–385 nm), SPD-2 can be used in multiplexed photopharmacology experiments alongside visible-light or red-light activated compounds (e.g., caged neurotransmitters or second messengers) without cross-activation, enabling dissection of complex signaling networks [1].

In Vitro Validation for Photo-Pharmacological Therapeutics

When comparing the biological effects of continuous-release donors (e.g., GYY4137) versus acute bolus donors (e.g., NaHS), SPD-2 serves as an essential control to isolate the contribution of temporal H2S release kinetics from other variables such as donor scaffold bioactivity or metabolism [2].

Development of Light-Responsive Biomaterials for Therapeutic Research

SPD-2 can be incorporated into hydrogel matrices or nanoparticle formulations to create light-activatable H2S-releasing biomaterials for wound healing, vasodilation, or anti-inflammatory studies, where spatial and temporal control of H2S delivery is critical for therapeutic efficacy and safety profiling [1].

Application

Selection Property

Validation Focus

Paracrine/autocrine H₂S signaling

Photo-triggered, spatially confined uncaging

H₂S diffusion range, gap junction-mediated communication

Acute vs. chronic pathway dissection

On/off temporal control without baseline leak

Immediate vs. delayed Nrf2/mitochondrial response interpretation

Tumor spheroid invasion-margin studies

Spatiotemporal H₂S uncaging near spheroid margin

Invasive margin response, without hypoxic core interference

• [1] Fukushima N, Ieda N, Kawaguchi M, Sasakura K, Nagano T, Hanaoka K, Miyata N, Nakagawa H. Development of photo-controllable hydrogen sulfide donor applicable in live cells. Bioorg Med Chem Lett. 2015 Jan 15;25(2):175-8. doi: 10.1016/j.bmcl.2014.11.084. Epub 2014 Dec 8. PMID: 25499432. View Source
• [2] Lee ZW, Zhou J, Chen CS, Zhao Y, Tan CH, Li L, Moore PK, Deng LW. The slow-releasing hydrogen sulfide donor, GYY4137, exhibits novel anti-cancer effects in vitro and in vivo. PLoS One. 2011;6(6):e21077. doi: 10.1371/journal.pone.0021077. Epub 2011 Jun 20. PMID: 21701688. View Source